Cas no 111750-67-5 (Albomitomycin C)

Albomitomycin C structure
Albomitomycin C structure
Product Name:Albomitomycin C
CAS No:111750-67-5
MF:C15H18N4O5
MW:334.327223300934
CID:198340
PubChem ID:71313066
Update Time:2025-04-19

Albomitomycin C Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Metheno-1H,5H-imidazo[2,1-i]indole-7,10-dione,8-amino-6-[[(aminocarbonyl)oxy]methyl]-2,3,6,6a-tetrahydro-5-methoxy-9-methyl-,(1S,2S,4S,5R,6S,6aR,10aS,11S)- (9CI)
    • 1,2,5-Metheno-1H,5H-imidazo[2,1-i]indole-7,10-dione,8-amino-6-[[(aminocarbonyl)oxy]methyl]-2,3,6,6a-tetrahydro-5-methoxy-9-me
    • ALBOMITOMYCIN C,
    • Albomitomycin CDISCONTINUED
    • Albomitomycinç
    • Antibiotic CX 1
    • (1S,2S,4S,5R,6S,6aR,10aS,11S)-8-Amino-6-[[(aminocarbonyl)oxy]methyl]-2,3,6,6a-tetrahydro-5-methoxy-9-methyl-1,2,5-metheno-1H,5H-imidazo[2,1-i]indole-7,10-dione
    • A,10aR*,11R*)]-8-amino-6-[[(aminocarbonyl)oxy]methyl]-2,3,6,6a-tetrahydro-5-methoxy-9-methyl-1,2,5-Metheno-1H,5H-imidazo[2,1-i]indole-7,10-dione
    • A,2
    • A,4
    • A,5
    • A,6
    • A,6a
    • Albomitomycin CnnDISCONTINUED
    • Albomitomycin C
    • ((1S,2S,4S,4aS,8aR,9S,9aR,10S)-7-Amino-9a-methoxy-6-methyl-5,8-dioxo-1,2,3,5,8,8a,9,9a-octahydro-1,2,4a-(epinitrilo)pyrrolo[1,2-a]indol-9-yl)methyl carbamate
    • DTXSID70746968
    • [(3S,4S,7R,8S,9R)-11-amino-7-methoxy-12-methyl-10,13-dioxo-2,6-diazapentacyclo[7.4.0.01,6.02,4.03,7]tridec-11-en-8-yl]methyl carbamate
    • [(1S,2S,8aR,9S,9aR)-7-Amino-9a-methoxy-6-methyl-5,8-dioxo-1,2,3,5,8,8a,9,9a-octahydro-1,2,4a-(azanetriyl)pyrrolo[1,2-a]indol-9-yl]methyl carbamate
    • 111750-67-5
    • Inchi: 1S/C15H18N4O5/c1-5-9(16)10(20)8-6(4-24-13(17)22)15(23-2)11-7-3-18(15)14(8,12(5)21)19(7)11/h6-8,11H,3-4,16H2,1-2H3,(H2,17,22)/t6-,7+,8+,11+,14?,15-,19?/m1/s1
    • InChI Key: ZOVLGAUVYBEUSN-ZWSGUIOPSA-N
    • SMILES: O(C)[C@@]12[C@H](COC(N)=O)[C@H]3C(C(=C(C)C(C43N1C[C@H]1[C@@H]2N14)=O)N)=O

Computed Properties

  • Exact Mass: 334.12800
  • Monoisotopic Mass: 334.12771969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 128

Experimental Properties

  • PSA: 128.95000
  • LogP: -0.77690
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.